BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 2,5-Dibromofuran

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dibromofuran

Cat. No.: B110504

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2,5-Dibromofuran. Adherence to these procedures is critical for ensuring

laboratory safety and minimizing environmental impact.

Hazard Identification and Summary

2,5-Dibromofuran is a hazardous chemical that requires careful handling. Key hazards

include:

Acute Toxicity: Harmful if swallowed.[1][2][3]
Skin Irritation: Causes skin irritation.[1][2][3]
Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

It is classified as a combustible liquid and may be sensitive to light and air.[3][4]

Physical and Chemical Properties

A summary of the known quantitative data for 2,5-Dibromofuran is provided below.
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Property Value

CAS Number 32460-00-7

Molecular Formula C4H2Br20

Molecular Weight 225.87 g/mol [2]

Appearance Colorless to light yellow or orange clear liquid[3]
Odor Strong, pungent[3]

Solubilit Sparingly soluble in water. Soluble in chloroform
olubili
Y and methanol.[3]

Inert atmosphere, store in freezer, under

Storage Temperature
-20°C[3][5]

Occupational Exposure Limits (OELSs) for 2,5-Dibromofuran have not been established by
major regulatory bodies.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2,5-Dibromofuran.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or

a face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact which
can cause irritation. Glove
compatibility should be
confirmed with the
manufacturer, as specific
breakthrough times for 2,5-
Dibromofuran are not readily

available.

Body Protection

Flame-retardant lab coat and

closed-toe shoes.

Provides a barrier against skin
exposure and protection from

potential fire hazards.

Respiratory Protection

Use in a well-ventilated

chemical fume hood.

Minimizes inhalation of vapors
which can cause respiratory

tract irritation.

Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 2,5-Dibromofuran in a laboratory

setting.

Preparation:

o Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand
the SDS for 2,5-Dibromofuran.

o Ensure Proper Ventilation: All handling of 2,5-Dibromofuran must be conducted in a

certified chemical fume hood.

o Assemble PPE: Don all required personal protective equipment as detailed in the table

above.
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» Prepare Work Area: Ensure the work area is clean, uncluttered, and free of ignition sources.
Have spill cleanup materials readily available.

Handling:

Container Inspection: Before opening, inspect the container for any damage or leaks.

Dispensing: Carefully dispense the required amount of 2,5-Dibromofuran. Avoid splashing.

Keep Container Closed: When not in use, ensure the container is tightly sealed to prevent
the release of vapors.

Avoid Incompatible Materials: Keep away from strong oxidizing agents.
Post-Handling:

o Decontamination: Wipe down the work surface with an appropriate solvent and cleaning
agent.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete and
before leaving the laboratory.

Disposal Plan

Proper disposal of 2,5-Dibromofuran and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

» Halogenated Organic Waste: 2,5-Dibromofuran is a halogenated organic compound and
must be disposed of in a designated "Halogenated Organic Waste" container.[6]

e Do Not Mix: Do not mix halogenated waste with non-halogenated waste streams.[3] This is
because the disposal methods differ, and cross-contamination can lead to complications and
increased disposal costs.[7]

Disposal Procedure:
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o Collect Waste: Collect all liquid 2,5-Dibromofuran waste in a properly labeled, sealed, and
compatible waste container.

o Contaminated Materials: Dispose of any materials contaminated with 2,5-Dibromofuran
(e.g., pipette tips, gloves, bench paper) in a sealed bag or container designated for solid
hazardous waste.[3]

o Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name
("2,5-Dibromofuran"), and the associated hazards (e.g., "Toxic," "Irritant").

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste.

Emergency Procedures

Spill Response:

e Evacuate: In case of a large spill, evacuate the immediate area.

 Alert: Notify your supervisor and your institution's EHS department.

e Ventilate: Ensure the area is well-ventilated.

o Containment: If safe to do so, contain the spill using absorbent materials.

o Cleanup: For small spills, trained personnel wearing appropriate PPE can clean the spill
using an inert absorbent material. Collect the absorbed material in a sealed container for
disposal as hazardous waste.

Exposure Response:

 Inhalation: Move the affected person to fresh air. Seek medical attention if breathing is
difficult or irritation persists.
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical flow of procedures for safely handling and
disposing of 2,5-Dibromofuran.
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Caption: Workflow for handling and disposal of 2,5-Dibromofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

